Cas no 1021060-74-1 (2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide structure
1021060-74-1 structure
Product Name:2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
CAS No:1021060-74-1
MF:C20H17FN4O2S
MW:396.437986135483
CID:6342762
PubChem ID:42139048
Update Time:2024-01-14

2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
    • 2-fluoro-N-(6-((2-oxo-2-(o-tolylamino)ethyl)thio)pyridazin-3-yl)benzamide
    • 1021060-74-1
    • F5225-0184
    • 2-fluoro-N-[6-[2-(2-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
    • AKOS024500861
    • Inchi: 1S/C20H17FN4O2S/c1-13-6-2-5-9-16(13)22-18(26)12-28-19-11-10-17(24-25-19)23-20(27)14-7-3-4-8-15(14)21/h2-11H,12H2,1H3,(H,22,26)(H,23,24,27)
    • InChI Key: FKZQWRZVQZFEJU-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(N=N1)NC(C1C=CC=CC=1F)=O)CC(NC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 396.10562513g/mol
  • Monoisotopic Mass: 396.10562513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 109Ų

2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5225-0184-2μmol
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
2μmol
$57.0 2023-09-10
Life Chemicals
F5225-0184-5μmol
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
5μmol
$63.0 2023-09-10
Life Chemicals
F5225-0184-10μmol
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
10μmol
$69.0 2023-09-10
Life Chemicals
F5225-0184-20μmol
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
20μmol
$79.0 2023-09-10
Life Chemicals
F5225-0184-1mg
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
1mg
$54.0 2023-09-10
Life Chemicals
F5225-0184-2mg
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
2mg
$59.0 2023-09-10
Life Chemicals
F5225-0184-3mg
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
3mg
$63.0 2023-09-10
Life Chemicals
F5225-0184-4mg
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
4mg
$66.0 2023-09-10
Life Chemicals
F5225-0184-5mg
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
5mg
$69.0 2023-09-10
Life Chemicals
F5225-0184-10mg
2-fluoro-N-[6-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
1021060-74-1
10mg
$79.0 2023-09-10
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd